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Compound of Interest

Compound Name: Benzofuran-2-carboxylic acid

Cat. No.: B160394

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of benzofuran-2-carboxylic acid, a
versatile heterocyclic compound with significant applications in medicinal chemistry, materials
science, and organic synthesis. This document details its chemical identity, physicochemical
properties, and key synthetic methodologies.

Chemical Identity

» |IUPAC Name: 1-benzofuran-2-carboxylic acid[1]

e Synonyms: Coumarilic acid, Coumarone-2-carboxylic acid, 2-Benzofurancarboxylic acid,
Benzo[b]furan-2-carboxylic acid, 2-Carboxybenzofuran[1][2][3][4][5]

Physicochemical Properties

The following table summarizes the key quantitative data for benzofuran-2-carboxylic acid.
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Property Value Source
Molecular Formula CoHeOs3 [2][3]
Molecular Weight 162.14 g/mol [11[2][3]
CAS Number 496-41-3 [11[2]
Melting Point 193-197 °C [2]

White to light yellow to light
Appearance . [2]
orange crystalline powder

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [6]
Acetate, DMSO, Acetone

Purity >98% to >99% (GC) [2]13]

Experimental Protocols: Synthesis of Benzofuran-2-
carboxylic Acids

Benzofuran-2-carboxylic acid and its derivatives are valuable scaffolds in drug discovery.
Several synthetic routes have been established. A common and efficient method involves the
Perkin (coumarin-benzofuran ring contraction) rearrangement reaction.[7]

Protocol: Microwave-Assisted Perkin Rearrangement

This method provides an expedited synthesis of benzofuran-2-carboxylic acids from 3-
halocoumarins.[7]

Materials:

3-Halocoumarin (e.g., 3-Bromo-4-methyl-6,7-dimethoxycoumarin)

Ethanol

Sodium hydroxide (NaOH)

Hydrochloric acid (HCI)
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e Microwave reactor
e Rotary evaporator
o Standard laboratory glassware

Procedure:

To a microwave vessel, add the 3-halocoumarin (1 equivalent).[7]
e Add ethanol and sodium hydroxide (3 equivalents).[7]
o Seal the vessel and place it in the microwave reactor.[7]

« [rradiate the mixture at a suitable power (e.g., 300W) and temperature (e.g., 79 °C) for a
short duration (e.g., 5 minutes) with stirring.[7]

e Monitor the reaction progress using thin-layer chromatography.[7]

» Upon completion, concentrate the reaction mixture using a rotary evaporator to remove the
ethanol.[7]

 Dissolve the resulting crude product in a minimum volume of water.[7]

» Acidify the agueous solution with hydrochloric acid to precipitate the benzofuran-2-
carboxylic acid product.[7]

o Collect the precipitate by vacuum filtration and wash with cold water.
e Dry the product to obtain the purified benzofuran-2-carboxylic acid.

This microwave-assisted protocol significantly reduces the reaction time compared to traditional
heating methods.[7]

Visualization of Workflows and Relationships

Diagram 1: General Synthesis Workflow
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The following diagram illustrates a generalized workflow for the synthesis of benzofuran-2-
carboxylic acid derivatives, highlighting the key stages from starting materials to the final
product.
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Caption: Generalized workflow for the synthesis of benzofuran-2-carboxylic acid.
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Diagram 2: Applications and Logical Relationships

This diagram outlines the key application areas of benzofuran-2-carboxylic acid as a
versatile building block in various scientific fields.
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Caption: Applications of benzofuran-2-carboxylic acid in various fields.

Benzofuran-2-carboxylic acid is a crucial intermediate in the synthesis of a wide range of
biologically active molecules, including potential anti-inflammatory and anticancer agents.[2] Its
derivatives have also been explored as potent Pim-1 kinase inhibitors.[6] In the agrochemical
sector, it serves as a precursor for herbicides and fungicides.[2] Furthermore, its unique
chemical properties are utilized in the development of advanced polymers and coatings in
material science.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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